Cas no 1033224-84-8 (1-(2-Methylphenyl)-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide)

1-(2-Methylphenyl)-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide structure
1033224-84-8 structure
Product Name:1-(2-Methylphenyl)-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide
CAS No:1033224-84-8
MF:C13H12N2O2S
MW:260.311581611633
CID:2623485
Update Time:2023-08-06

1-(2-Methylphenyl)-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methylphenyl)-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide
    • RKRYTTCTOQKAMW-UHFFFAOYSA-N
    • 1-(2-methylphenyl)-1,3-dihydro-2,1,3-benzothiadiazole2,2-dioxide
    • 1-(2-Methylphenyl)-1,3-dihydro-2H-2lambda~6~,1,3-benzothiadiazole-2,2-dione
    • Inchi: 1S/C13H12N2O2S/c1-10-6-2-4-8-12(10)15-13-9-5-3-7-11(13)14-18(15,16)17/h2-9,14H,1H3
    • InChI Key: RKRYTTCTOQKAMW-UHFFFAOYSA-N
    • SMILES: S1(NC2C=CC=CC=2N1C1C=CC=CC=1C)(=O)=O

Computed Properties

  • Exact Mass: 260.062
  • Monoisotopic Mass: 260.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.8

Experimental Properties

  • PSA: 57.79000
  • LogP: 4.08720
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